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Compound of Interest

Compound Name: 3-Bromo-5-iodobenzaldehyde

Cat. No.: B070385

Essential Safety and Handling Guide for 3-
Bromo-5-iodobenzaldehyde

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols and logistical plans for the handling and
disposal of 3-Bromo-5-iodobenzaldehyde (CAS No. 188813-09-4). Adherence to these
guidelines is essential for ensuring personal safety and regulatory compliance in the laboratory.

Hazard Identification and Classification

3-Bromo-5-iodobenzaldehyde is classified as a hazardous substance. A summary of its
hazard classifications according to the Globally Harmonized System (GHS) is provided below.

Hazard Class GHS Hazard Code Description
Acute Toxicity, Oral H302 Harmful if swallowed.[1][2]
Skin Irritation H315 Causes skin irritation.[1][2]

) o Causes serious eye irritation.
Serious Eye Irritation H319

[11[2]

Specific Target Organ Toxicity - H335 May cause respiratory
Single Exposure irritation.[1][2]
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Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory when handling 3-Bromo-5-
iodobenzaldehyde. The following table details the required PPE.
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PPE Category

Item

Specifications and
Recommendations

Eye and Face Protection

Safety Glasses

Must have side shields and
meet ANSI| Z.87.1 standards.

[3]

Chemical Splash Goggles

Required when there is a

potential for splashing.[3]

Face Shield

Should be worn in conjunction
with safety glasses or goggles
for maximum protection during
procedures with a high risk of

splashing or explosion.[2]

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended. Always inspect

gloves for integrity before use.

[2]

Body Protection

Laboratory Coat

Must be fully buttoned with

long sleeves.

Chemical-Resistant Apron

Recommended when handling
larger quantities of the

substance.

Respiratory Protection

Chemical Fume Hood

All handling of the solid
compound and its solutions
must be conducted in a

certified chemical fume hood.

[4]

Respirator

In the event of a large spill or if
a fume hood is unavailable, a
NIOSH-approved respirator is

necessary.

Safe Handling and Experimental Protocols
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Engineering Controls:

o All work with 3-Bromo-5-iodobenzaldehyde must be performed in a well-ventilated area,
preferably within a certified chemical fume hood to minimize inhalation exposure.[4]

e An operational eyewash station and safety shower must be immediately accessible in the
work area.

Personal Hygiene and Safety Practices:

» Avoid all direct contact with the chemical, including the inhalation of dust and fumes, and
contact with skin and eyes.[4][5]

e The consumption of food and beverages, as well as smoking, is strictly prohibited in the
laboratory.

e Thoroughly wash hands with soap and water after handling the chemical and before exiting
the laboratory.

Handling of Solid Chemical:

o To prevent the generation of dust, open containers carefully within a fume hood.

» Utilize appropriate tools, such as a spatula, for weighing and transferring the solid material.

¢ In the case of a spill, immediately follow the specified cleanup procedures.

Preparation of Solutions:

e When dissolving the solid, add it gradually to the solvent to prevent splashing.

 All containers must be clearly labeled with the chemical name, concentration, and
appropriate hazard warnings.

Storage Procedures:

« Store 3-Bromo-5-iodobenzaldehyde in a tightly sealed container in a cool, dry, and well-
ventilated location.[4]
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o Keep the compound segregated from incompatible materials, such as strong oxidizing
agents.[4]

e The recommended storage conditions are at a temperature of 2-8°C, in a dark place, and
under an inert atmosphere.[1]

First Aid Measures

Exposure Route First Aid Protocol

Immediately flush the eyes with copious
amounts of water for at least 15 minutes,
Eye Contact ensuring to lift the upper and lower eyelids

intermittently. Seek immediate medical attention.

[5]

In case of skin contact, immediately flush the
) affected area with plenty of water for at least 15
Skin Contact ) ) ] ]
minutes while removing all contaminated

clothing and shoes. Seek medical attention.[5]

Move the individual to fresh air immediately. If

breathing has ceased, provide artificial

Inhalation o o o
respiration. If breathing is labored, administer
oxygen. Seek immediate medical attention.[5]
Do NOT induce vomiting. If the individual is

) conscious, rinse their mouth with water. Never

Ingestion

give anything by mouth to an unconscious

person. Seek immediate medical attention.[5]

Spill and Disposal Management
Small Spills (Solid):

o Wearing the appropriate PPE, carefully sweep up the spilled solid, taking care to avoid the
generation of dust.
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e Place the collected material into a properly labeled and sealed container designated for
hazardous waste.

» Decontaminate the spill area with a suitable solvent, followed by a thorough cleaning with
soap and water.

Large Spills:
o Evacuate and secure the area to prevent unauthorized entry.
o Immediately notify your institution's Environmental Health and Safety (EHS) department.

o Cleanup of large spills should only be performed by personnel with specialized training in
hazardous waste management.

Waste Disposal:

o All waste materials containing 3-Bromo-5-iodobenzaldehyde must be managed as
hazardous waste.

o Collect solid and liquid waste in separate, clearly labeled, and securely sealed containers.

o Dispose of all hazardous waste in accordance with your institution's EHS-approved
procedures. Do not discard in standard trash or pour down the drain.[2]

Workflow for Safe Handling
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Workflow for the Safe Handling of 3-Bromo-5-iodobenzaldehyde
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Caption: A logical workflow for the safe handling and disposal of 3-Bromo-5-
iodobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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